Cas no 2227918-59-2 ((3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid)

(3S)-3-Hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid is a chiral hydroxy acid derivative featuring a phenylpropanoic acid backbone with hydroxyl and methoxycarbonyl substituents. Its stereospecific (3S) configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The compound’s dual hydroxyl groups enhance solubility and reactivity, while the methoxycarbonyl moiety offers versatility for further functionalization. Its structural features are advantageous for designing bioactive molecules, particularly in developing enzyme inhibitors or prodrugs. High purity and defined stereochemistry ensure reproducibility in research and industrial applications. This compound is suited for advanced organic synthesis, medicinal chemistry, and material science due to its balanced hydrophilicity and functional group compatibility.
(3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid structure
2227918-59-2 structure
Product Name:(3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
CAS No:2227918-59-2
MF:C11H12O6
MW:240.209383964539
CID:5890762
PubChem ID:165672433
Update Time:2025-08-05

(3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid
    • 2227918-59-2
    • (3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
    • EN300-1799434
    • Inchi: 1S/C11H12O6/c1-17-11(16)7-4-6(2-3-8(7)12)9(13)5-10(14)15/h2-4,9,12-13H,5H2,1H3,(H,14,15)/t9-/m0/s1
    • InChI Key: WICRPWKGIITMFW-VIFPVBQESA-N
    • SMILES: O[C@@H](CC(=O)O)C1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

  • Exact Mass: 240.06338810g/mol
  • Monoisotopic Mass: 240.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 104Ų

(3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1799434-1g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
1g
$1785.0 2023-09-19
Enamine
EN300-1799434-5g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
5g
$5179.0 2023-09-19
Enamine
EN300-1799434-10g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
10g
$7681.0 2023-09-19
Enamine
EN300-1799434-0.05g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
0.05g
$1500.0 2023-09-19
Enamine
EN300-1799434-0.1g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
0.1g
$1572.0 2023-09-19
Enamine
EN300-1799434-0.25g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
0.25g
$1642.0 2023-09-19
Enamine
EN300-1799434-0.5g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
0.5g
$1714.0 2023-09-19
Enamine
EN300-1799434-1.0g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
1g
$1785.0 2023-06-02
Enamine
EN300-1799434-2.5g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
2.5g
$3501.0 2023-09-19
Enamine
EN300-1799434-5.0g
(3S)-3-hydroxy-3-[4-hydroxy-3-(methoxycarbonyl)phenyl]propanoic acid
2227918-59-2
5g
$5179.0 2023-06-02

Additional information on (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid

Recent Advances in the Study of (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS: 2227918-59-2)

The compound (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS: 2227918-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex pharmacologically active compounds.

One of the key breakthroughs in the synthesis of (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid involves the use of asymmetric catalysis to achieve high enantiomeric purity. Researchers have developed a novel enzymatic route that leverages ketoreductases to selectively reduce the keto group, yielding the desired (3S)-configuration with excellent yield and stereoselectivity. This method not only improves the efficiency of production but also aligns with the growing demand for sustainable and green chemistry practices in pharmaceutical manufacturing.

In terms of biological activity, recent in vitro studies have demonstrated that (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid exhibits notable anti-inflammatory properties. The compound was found to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. Further mechanistic studies revealed that the compound modulates the NF-κB signaling pathway, a critical regulator of inflammatory responses.

Additionally, (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid has been investigated for its role in metabolic disorders. Preliminary data from animal models indicate that the compound may improve insulin sensitivity and reduce hepatic glucose output, making it a candidate for further exploration in diabetes research. These findings are particularly significant given the global rise in metabolic diseases and the need for novel therapeutic agents.

Despite these promising results, challenges remain in the clinical translation of (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Researchers are currently optimizing the compound's formulation to enhance its stability and delivery, with the aim of advancing it to clinical trials in the near future.

In conclusion, (3S)-3-hydroxy-3-4-hydroxy-3-(methoxycarbonyl)phenylpropanoic acid (CAS: 2227918-59-2) represents a versatile and pharmacologically relevant molecule with broad applications in inflammation and metabolic disease research. Continued efforts in synthetic optimization and biological evaluation will be crucial in unlocking its full therapeutic potential. The compound's unique structural features and promising bioactivity profile position it as a valuable asset in the ongoing quest for innovative pharmaceutical solutions.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.